Cas no 1420801-20-2 (2-(pyrrolidin-3-ylsulfanyl)-1,3-benzoxazole hydrochloride)

• Product Name: 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzoxazole hydrochloride
• CAS No: 1420801-20-2
• MF: C₁₁H₁₃ClN₂OS
• MW: 256.751720190048
• CID: 2175919
• Update Time: 2025-05-23

2-(pyrrolidin-3-ylsulfanyl)-1,3-benzoxazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-3-ylthio)benzo[d]oxazole hydrochloride
• 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzoxazole hydrochloride

• Inchi： 1S/C11H12N2OS.ClH/c1-2-4-10-9(3-1)13-11(14-10)15-8-5-6-12-7-8;/h1-4,8,12H,5-7H2;1H
• InChI Key： ANISRWXSSYELMI-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC2C=CC=CC=2O1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 63.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzoxazole hydrochloride

Introduction to 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzoxazole hydrochloride (CAS No. 1420801-20-2)

The compound 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzoxazole hydrochloride, with CAS No. 1420801-20-2, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of the benzoxazole class, which is known for its versatile applications in drug discovery and material science. The presence of the pyrrolidine ring and the sulfanyl group introduces unique electronic and steric properties to the molecule, making it a promising candidate for various research and development activities.

Benzoxazoles are a class of heterocyclic compounds characterized by a fused benzene and oxazole ring system. The oxazole ring consists of an oxygen atom and a nitrogen atom in a five-membered ring, which imparts significant aromaticity and reactivity to the system. In the case of 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzoxazole hydrochloride, the substitution at the 2-position with a pyrrolidinyl sulfanyl group further enhances its chemical diversity. Pyrrolidine is a five-membered amine-containing ring that is commonly found in natural products and synthetic compounds due to its stability and bioavailability.

The synthesis of benzoxazole derivatives has been extensively studied, with various methodologies reported in the literature. The incorporation of pyrrolidine moieties into these structures has been shown to improve their pharmacokinetic properties, making them more suitable for therapeutic applications. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex molecules with high enantioselectivity, further expanding their potential in drug development.

In terms of pharmacological activity, benzoxazoles have been reported to exhibit a wide range of biological effects, including anti-inflammatory, antitumor, and antimicrobial activities. The introduction of the pyrrolidinyl sulfanyl group in 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzoxazole hydrochloride has been shown to enhance these effects by modulating key cellular pathways. For instance, studies have demonstrated that this compound can inhibit specific kinase enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. This makes it easier to formulate into tablets, capsules, or injectable solutions for administration. Furthermore, the use of hydrochloric acid as a counterion ensures that the compound remains in its active form during storage and handling.

Recent research has also explored the use of benzoxazole derivatives as building blocks for advanced materials such as organic semiconductors and optoelectronic devices. The unique electronic properties of these compounds make them ideal candidates for applications in flexible electronics and light-emitting diodes (LEDs). The integration of pyrrolidine-containing groups into these materials has been shown to enhance their charge transport properties, paving the way for next-generation electronic devices.

In conclusion, 2-(pyrrolidin-3-ylsulfanyl)-1,3-benzoxazole hydrochloride represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure combines the advantages of benzoxazoles with those of pyrrolidine-containing compounds, making it a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.